Cas no 65980-97-4 (Hydrocortisone 17-Propionate)

• Product Name: Hydrocortisone 17-Propionate
• CAS No: 65980-97-4
• Molecular Formula: C₂₄H₃₄O₆
• Molecular Weight: 418.52316
• CID: 826461
• PubChem ID: 13502224

Hydrocortisone 17-Propionate Properties

Names and Identifiers

• Hydrocortisone 17-Propionate
• HYDROCORTISONE 17-PROPIONATE,OFF-WHITE SOLID
• DTXSID40542373
• 65980-97-4
• BDBM323675
• [(8S,9S,10R,11S,13S,14S,17R)-11-hydroxy-17-(2-hydroxyacetyl)-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl] propanoate
• US10188667, Example 00025
• SCHEMBL180224
• US10188667, Example 00016

• InChIKey： JZUOTTDVXIVTTR-RPPPWEFESA-N
• Inchi： InChI=1S/C24H34O6/c1-4-20(29)30-24(19(28)13-25)10-8-17-16-6-5-14-11-15(26)7-9-22(14,2)21(16)18(27)12-23(17,24)3/h11,16-18,21,25,27H,4-10,12-13H2,1-3H3/t16-,17-,18-,21+,22-,23-,24-/m0/s1
• SMILES： CCC(=O)OC1(CCC2C1(CC(C3C2CCC4=CC(=O)CCC34C)O)C)C(=O)CO

Computed Properties

• Exact Mass: 418.23553880g/mol
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 418.23553880g/mol
• Heavy Atom Count: 30
• Complexity: 802
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.7
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Melting Point: 183-186°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxysteroids 21-hydroxysteroids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives 21-hydroxysteroids